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Compound of Interest

Compound Name:
3,4-Dichloro-3',5'-

dimethoxybenzophenone

Cat. No.: B1359025 Get Quote

Technical Guide: Properties of Dichloro-
Dimethoxybenzophenone Isomers
Disclaimer: Direct experimental data for 3,4-Dichloro-3',5'-dimethoxybenzophenone is not

readily available in published literature. This guide provides a comprehensive overview of the

physical and chemical properties of closely related isomers to serve as a valuable reference for

researchers, scientists, and drug development professionals. The information presented herein

is compiled from various sources and should be used as a comparative guide.

Comparative Physical and Chemical Properties
The structural variations among the dichloro-dimethoxybenzophenone isomers significantly

influence their physical and chemical characteristics. The table below summarizes the key

properties of several related compounds, offering a comparative perspective.
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Property
3,5-Dichloro-3',4'-
dimethoxybenzoph
enone

4-Chloro-3',4'-
dimethoxybenzoph
enone

3-Chloro-3',4'-
dimethoxybenzoph
enone

CAS Number 116412-97-6 116412-83-0 116412-84-1

Molecular Formula C₁₅H₁₂Cl₂O₃ C₁₅H₁₃ClO₃ C₁₅H₁₃ClO₃

Molecular Weight 311.16 g/mol 276.71 g/mol 276.71 g/mol

Appearance Not specified Pale Green Solid Not specified

Purity Not specified Min. 98% Not specified

Solubility Not specified

Soluble in Chloroform,

Dichloromethane,

DMSO, Ethyl Acetate,

Methanol

Not specified

Storage Temperature Not specified 2-8°C Not specified

Data compiled from publicly available chemical supplier and database information.[1][2][3][4][5]

Proposed Synthesis of 3,4-Dichloro-3',5'-
dimethoxybenzophenone
While a specific experimental protocol for the synthesis of 3,4-Dichloro-3',5'-
dimethoxybenzophenone has not been documented in the searched literature, a plausible

and efficient synthetic route can be proposed based on the well-established Friedel-Crafts

acylation reaction.[4][6] This electrophilic aromatic substitution is a fundamental method for the

preparation of aromatic ketones.

The proposed synthesis involves the reaction of 3,4-dichlorobenzoyl chloride with 1,3-

dimethoxybenzene in the presence of a Lewis acid catalyst, such as aluminum chloride (AlCl₃).

The high reactivity of 1,3-dimethoxybenzene, due to the activating effect of the two methoxy

groups, makes it a suitable substrate for acylation by the deactivated 3,4-dichlorobenzoyl

chloride.

Experimental Workflow: Friedel-Crafts Acylation
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The following diagram illustrates the proposed synthetic workflow.

Proposed Synthesis of 3,4-Dichloro-3',5'-dimethoxybenzophenone

Reactants Catalyst

Reaction

Product

Work-up
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Friedel-Crafts Acylation

3,4-Dichlorobenzoyl Chloride AlCl₃ (Lewis Acid)

 catalysis

Aqueous Work-up

3,4-Dichloro-3',5'-dimethoxybenzophenone

Purification (e.g., Crystallization, Chromatography)
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Caption: Proposed synthetic workflow for 3,4-Dichloro-3',5'-dimethoxybenzophenone.

General Experimental Protocol
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Reaction Setup: To a cooled (0-5 °C), stirred solution of 1,3-dimethoxybenzene in a suitable

inert solvent (e.g., dichloromethane), add aluminum chloride (AlCl₃) portion-wise.

Addition of Acyl Chloride: Add a solution of 3,4-dichlorobenzoyl chloride in the same solvent

dropwise to the reaction mixture, maintaining the low temperature.

Reaction Progression: Allow the reaction to warm to room temperature and stir until

completion, which can be monitored by thin-layer chromatography (TLC).

Quenching: Carefully pour the reaction mixture into a mixture of crushed ice and

concentrated hydrochloric acid to decompose the aluminum chloride complex.

Extraction: Separate the organic layer and extract the aqueous layer with the solvent.

Combine the organic layers, wash with brine, dry over an anhydrous salt (e.g., MgSO₄), and

concentrate under reduced pressure.

Purification: Purify the crude product by a suitable method such as recrystallization or

column chromatography to yield the final product.

Biological Activity and Signaling Pathways
No specific biological activities or associated signaling pathways for 3,4-Dichloro-3',5'-
dimethoxybenzophenone have been reported in the reviewed scientific literature. Research

into the biological effects of this specific isomer would be a novel area of investigation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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